Cas no 821776-57-2 (Benzonitrile, 5-(butylethylamino)-2-nitro-)

Benzonitrile, 5-(butylethylamino)-2-nitro- structure
821776-57-2 structure
Product Name:Benzonitrile, 5-(butylethylamino)-2-nitro-
CAS No:821776-57-2
MF:C13H17N3O2
MW:247.292982816696
CID:697315
PubChem ID:11413949
Update Time:2025-04-19

Benzonitrile, 5-(butylethylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-(butylethylamino)-2-nitro-
    • 5-(butylethylamino)-2-nitroBenzonitrile
    • 5-[butyl(ethyl)amino]-2-nitrobenzonitrile
    • SCHEMBL3055631
    • 821776-57-2
    • FT-0708131
    • DTXSID90465144
    • Inchi: 1S/C13H17N3O2/c1-3-5-8-15(4-2)12-6-7-13(16(17)18)11(9-12)10-14/h6-7,9H,3-5,8H2,1-2H3
    • InChI Key: YKBMJQCRRSERQA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1C#N)N(CC)CCCC)=O

Computed Properties

  • Exact Mass: 247.132076794g/mol
  • Monoisotopic Mass: 247.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 72.8Ų
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